Cas no 1934280-00-8 (N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide)

N,3-dimethyl-5H,6H,7H,8H-1,2,4-triazolo4,3-apyrazine-6-carboxamide is a novel compound characterized by a unique triazole-apyrazine ring structure. This compound offers significant advantages, including enhanced stability and improved solubility, making it suitable for various chemical reactions and applications in pharmaceuticals and materials science.
N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide structure
1934280-00-8 structure
Product Name:N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide
CAS No:1934280-00-8
MF:C8H13N5O
MW:195.221720457077
MDL:MFCD31380975
CID:4630111
PubChem ID:130914182
Update Time:2025-06-20

N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,3-dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxamide
    • N,3-dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxamide
    • N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide
    • MDL: MFCD31380975
    • Inchi: 1S/C8H13N5O/c1-5-11-12-7-3-10-6(4-13(5)7)8(14)9-2/h6,10H,3-4H2,1-2H3,(H,9,14)
    • InChI Key: IZCSCNKVMMYIIP-UHFFFAOYSA-N
    • SMILES: O=C(C1CN2C(C)=NN=C2CN1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • XLogP3: -1.7
  • Topological Polar Surface Area: 71.8

N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-259831-0.05g
N,3-dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxamide
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Enamine
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Enamine
EN300-259831-2.5g
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Enamine
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N,3-dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxamide
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Enamine
EN300-259831-10.0g
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Enamine
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N,3-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxamide Related Literature

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